Cas no 1176544-30-1 (1-(3-Fluorophenyl)pentan-2-one)

• Product Name: 1-(3-Fluorophenyl)pentan-2-one
• CAS No: 1176544-30-1
• MF: C₁₁H₁₃FO
• MW: 180.218726873398
• CID: 2102240
• Update Time: 2025-09-24

1-(3-Fluorophenyl)pentan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)pentan-2-one
• 1-(3-Fluorophenyl)pentan-2-one

• Inchi： 1S/C11H13FO/c1-2-4-11(13)8-9-5-3-6-10(12)7-9/h3,5-7H,2,4,8H2,1H3
• InChI Key： BUURGIPDFWIDJD-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CC(CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1